molecular formula C5H2ClN3S B8305057 2-Chloro-3-thiocyanatopyrazine

2-Chloro-3-thiocyanatopyrazine

Cat. No.: B8305057
M. Wt: 171.61 g/mol
InChI Key: FOEBLINUWMPEDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-3-thiocyanatopyrazine is a useful research compound. Its molecular formula is C5H2ClN3S and its molecular weight is 171.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H2ClN3S

Molecular Weight

171.61 g/mol

IUPAC Name

(3-chloropyrazin-2-yl) thiocyanate

InChI

InChI=1S/C5H2ClN3S/c6-4-5(10-3-7)9-2-1-8-4/h1-2H

InChI Key

FOEBLINUWMPEDC-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(C(=N1)SC#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.81 grams (0.01 mole) of 3-chloro-2-pyrazinesulfenyl chloride was dissolved in acetonitrile with stirring under nitrogen at 0° C. To the stirred solution, 0.99 gram (0.01 mole) of trimethylsilyl cyanide was added rapidly and the stirring continued for 18 hours. At the end of this period, the acetonitrile and residual trimethylsilyl cyanide were removed by blowing a stream of nitrogen over the reaction mixture and the desired product recovered as residue. The product was crystallized from ethanol to obtain a purified product, m.p. 70°-71° C., in an amount of 0.64 gram. The product had elemental analyses as follows.
Quantity
1.81 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0.99 g
Type
reactant
Reaction Step Two

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